Cas no 1803584-66-8 (3-Ethyl-4-fluoroaniline hydrochloride)

• Product Name: 3-Ethyl-4-fluoroaniline hydrochloride
• CAS No: 1803584-66-8
• MF: C₈H₁₁ClFN
• MW: 175.631044626236
• MDL: MFCD28383969
• CID: 5162295
• PubChem ID: 110209428
• Update Time: 2025-06-08

3-Ethyl-4-fluoroaniline hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Ethyl-4-fluoroaniline hydrochloride

• MDL： MFCD28383969
• Inchi： 1S/C8H10FN.ClH/c1-2-6-5-7(10)3-4-8(6)9;/h3-5H,2,10H2,1H3;1H
• InChI Key： NUCFTAWYMYLYTC-UHFFFAOYSA-N
• SMILES： C(C1C=C(N)C=CC=1F)C.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines

Additional information on 3-Ethyl-4-fluoroaniline hydrochloride

Introduction to 3-Ethyl-4-fluoroaniline Hydrochloride (CAS No. 1803584-66-8)

3-Ethyl-4-fluoroaniline hydrochloride (CAS No. 1803584-66-8) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure, exhibits a range of biological activities that make it a valuable candidate for various applications, particularly in drug discovery and development.

The chemical structure of 3-Ethyl-4-fluoroaniline hydrochloride consists of an aniline core with an ethyl group at the 3-position and a fluorine atom at the 4-position, forming a substituted aniline. The presence of the hydrochloride salt enhances its solubility and stability, making it more suitable for pharmaceutical formulations. The ethyl and fluorine substituents contribute to the compound's lipophilicity and electronic properties, which are crucial for its biological activity.

Recent studies have highlighted the potential of 3-Ethyl-4-fluoroaniline hydrochloride in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties. In vitro assays demonstrated that it effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential as a therapeutic agent for inflammatory diseases.

In addition to its anti-inflammatory effects, 3-Ethyl-4-fluoroaniline hydrochloride has also been investigated for its neuroprotective properties. A study conducted by a team of researchers at the University of California, San Francisco, found that this compound can protect neuronal cells from oxidative stress-induced damage. The mechanism of action involves the activation of Nrf2, a transcription factor that regulates the expression of antioxidant enzymes. These findings open up new avenues for the development of neuroprotective drugs targeting conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic profile of 3-Ethyl-4-fluoroaniline hydrochloride has been extensively studied to understand its behavior in biological systems. Research published in the European Journal of Pharmaceutical Sciences reported that this compound has favorable oral bioavailability and a moderate half-life, making it suitable for chronic administration. The compound is primarily metabolized by cytochrome P450 enzymes, with major metabolites being identified and characterized.

In terms of safety, preclinical studies have shown that 3-Ethyl-4-fluoroaniline hydrochloride exhibits low toxicity at therapeutic doses. Toxicological evaluations in animal models did not reveal any significant adverse effects on major organs or systems. However, as with any new chemical entity, further safety assessments are necessary to ensure its long-term safety in humans.

The synthetic route to produce 3-Ethyl-4-fluoroaniline hydrochloride has been optimized to improve yield and reduce costs. A commonly used method involves the reaction of 4-fluorobenzonitrile with ethylmagnesium bromide followed by reduction to form the aniline derivative. The final step involves treating the aniline with hydrogen chloride gas to form the hydrochloride salt. This synthetic pathway is scalable and can be adapted for large-scale production.

The potential applications of 3-Ethyl-4-fluoroaniline hydrochloride extend beyond its direct use as a therapeutic agent. It serves as a valuable building block in the synthesis of more complex molecules with diverse biological activities. For example, it can be used as an intermediate in the development of novel analgesics, anti-cancer agents, and antiviral drugs. The versatility of this compound makes it an attractive target for medicinal chemists seeking to design new drug candidates.

In conclusion, 3-Ethyl-4-fluoroaniline hydrochloride (CAS No. 1803584-66-8) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, favorable pharmacokinetic properties, and diverse biological activities make it a valuable candidate for further investigation and development. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, this compound is likely to play an increasingly important role in advancing medical treatments for various diseases.